![molecular formula C19H24FN3O2 B5651527 4-{[(3S*,4R*)-3-(dimethylamino)-4-propylpyrrolidin-1-yl]carbonyl}-7-fluoroquinolin-2(1H)-one](/img/structure/B5651527.png)
4-{[(3S*,4R*)-3-(dimethylamino)-4-propylpyrrolidin-1-yl]carbonyl}-7-fluoroquinolin-2(1H)-one
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Overview
Description
The compound "4-{[(3S*,4R*)-3-(dimethylamino)-4-propylpyrrolidin-1-yl]carbonyl}-7-fluoroquinolin-2(1H)-one" belongs to a class of organic compounds known for their complex structure and potential biological activities. These molecules are of interest in medicinal chemistry due to their diverse pharmacological properties.
Synthesis Analysis
Synthesis of related quinoline and pyrrolidine derivatives typically involves multi-step chemical processes including cyclization, fluorination, and N-alkylation. The methodologies might involve the use of catalysts or specific reagents to introduce the fluoroquinoline core and the pyrrolidinyl side chain with precise stereochemistry (Singh & Umemoto, 2011).
Molecular Structure Analysis
The molecular structure of quinoline derivatives is characterized by X-ray crystallography, revealing interactions such as C–H⋯N and C–H⋯π contacts forming specific patterns and contributing to the stability and packing of the crystals (Otero et al., 2017).
Chemical Reactions and Properties
Quinoline compounds undergo various chemical reactions, including cycloadditions, to form new derivatives with potential bioactivity. The presence of a fluoro group and a carbonyl function in the molecule can influence its reactivity and interaction with other molecules (Mochulskaya et al., 2002).
properties
IUPAC Name |
4-[(3S,4R)-3-(dimethylamino)-4-propylpyrrolidine-1-carbonyl]-7-fluoro-1H-quinolin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24FN3O2/c1-4-5-12-10-23(11-17(12)22(2)3)19(25)15-9-18(24)21-16-8-13(20)6-7-14(15)16/h6-9,12,17H,4-5,10-11H2,1-3H3,(H,21,24)/t12-,17-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JEALQKVPARLQLC-SJKOYZFVSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1CN(CC1N(C)C)C(=O)C2=CC(=O)NC3=C2C=CC(=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC[C@@H]1CN(C[C@H]1N(C)C)C(=O)C2=CC(=O)NC3=C2C=CC(=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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